Cas no 875306-82-4 (Spiro[cyclopropane-1,1'-[1H]indene], 5'-bromo-2',3'-dihydro-)

Spiro[cyclopropane-1,1'-[1H]indene], 5'-bromo-2',3'-dihydro- structure
875306-82-4 structure
Product Name:Spiro[cyclopropane-1,1'-[1H]indene], 5'-bromo-2',3'-dihydro-
CAS No:875306-82-4
MF:C11H11Br
MW:223.109042406082
CID:1904435
PubChem ID:69513899
Update Time:2025-04-21

Spiro[cyclopropane-1,1'-[1H]indene], 5'-bromo-2',3'-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Spiro[cyclopropane-1,1'-[1H]indene], 5'-bromo-2',3'-dihydro-
    • 5'-BROMO-2',3'-DIHYDROSPIRO[CYCLOPROPANE-1,1'-INDENE]
    • 875306-82-4
    • 5a(2)-Bromo-2a(2),3a(2)-dihydrospiro[cyclopropane-1,1a(2)-[1H]indene]
    • AT39922
    • DTXSID301197893
    • 5'-bromo-2',3'dihydro-spiro[cyclopropane1,1'-[1H]indene]
    • SCHEMBL5635261
    • COQYWUXOZPACFA-UHFFFAOYSA-N
    • Inchi: 1S/C11H11Br/c12-9-1-2-10-8(7-9)3-4-11(10)5-6-11/h1-2,7H,3-6H2
    • InChI Key: COQYWUXOZPACFA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CCC12CC1

Computed Properties

  • Exact Mass: 222.004
  • Monoisotopic Mass: 222.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.1
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